Cas no 2091791-00-1 (5-Bromo-4-iodo-2-methoxyaniline)

• Product Name: 5-Bromo-4-iodo-2-methoxyaniline
• CAS No: 2091791-00-1
• MF: C₇H₇BrINO
• MW: 327.945053339005
• CID: 6794223
• PubChem ID: 131432101
• Update Time: 2025-10-23

5-Bromo-4-iodo-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• MFCD34783174
• 2091791-00-1
• 5-Bromo-4-iodo-2-methoxyaniline

• Inchi： 1S/C7H7BrINO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,10H2,1H3
• InChI Key： ZGLFODQAOXXHEW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)OC)N)Br

Computed Properties

• Exact Mass: 326.87557g/mol
• Monoisotopic Mass: 326.87557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-Bromo-4-iodo-2-methoxyaniline

5-Bromo-4-iodo-2-methoxyaniline (CAS No. 2091791-00-1): A Comprehensive Overview of Properties and Applications

5-Bromo-4-iodo-2-methoxyaniline (CAS No. 2091791-00-1) is a specialized halogenated aniline derivative that has gained significant attention in pharmaceutical research and organic synthesis. This bromo-iodo substituted aniline compound features a unique molecular structure with methoxy group at the 2-position, making it particularly valuable for cross-coupling reactions in medicinal chemistry.

The compound's dual halogen functionality (bromine and iodine) makes it an excellent building block for palladium-catalyzed coupling reactions, which are currently trending in drug discovery research. Recent studies show growing interest in such polyhalogenated anilines for developing novel kinase inhibitors and antiviral agents, especially in the context of emerging viral diseases.

From a chemical perspective, 5-Bromo-4-iodo-2-methoxyaniline demonstrates remarkable stability under standard laboratory conditions. Its molecular weight of 328.96 g/mol and precise halogen substitution pattern make it ideal for structure-activity relationship studies. The methoxy group enhances the compound's solubility in organic solvents while the halogen atoms provide excellent handles for further functionalization.

In pharmaceutical applications, researchers frequently utilize 5-Bromo-4-iodo-2-methoxyaniline as a key intermediate for constructing heterocyclic scaffolds. The compound's popularity has surged in recent years due to its versatility in synthesizing biologically active molecules, particularly those targeting protein-protein interactions - a hot topic in modern drug development.

The synthetic utility of CAS 2091791-00-1 extends beyond medicinal chemistry. Materials scientists have explored its potential in creating organic electronic materials, where the halogen substituents facilitate controlled polymerization. This aligns with current research trends in organic semiconductors and conductive polymers for flexible electronics applications.

Quality control of 5-Bromo-4-iodo-2-methoxyaniline typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity, which is crucial given the compound's role in sensitive pharmaceutical syntheses. The optimal storage conditions involve protection from light and moisture at controlled temperatures.

Market analysis indicates steady growth in demand for halogenated aniline derivatives, with 5-Bromo-4-iodo-2-methoxyaniline showing particular promise. The compound's unique reactivity profile makes it valuable for both academic research and industrial applications. Current pricing trends reflect its specialized nature and the complexity of its synthesis.

Environmental and safety considerations for CAS 2091791-00-1 follow standard laboratory protocols for halogenated aromatic compounds. While not classified as highly hazardous, proper handling procedures including personal protective equipment are recommended during laboratory use. Disposal should comply with local regulations for halogen-containing organic waste.

The future outlook for 5-Bromo-4-iodo-2-methoxyaniline appears promising, particularly in the context of targeted drug discovery and materials science. Its versatile reactivity continues to attract research interest, with recent patent literature demonstrating novel applications in cancer therapeutics and functional materials development.

For researchers working with polyhalogenated aromatic amines, 5-Bromo-4-iodo-2-methoxyaniline offers distinct advantages in synthetic planning. The compound's ortho-methoxy group provides both steric and electronic effects that can be exploited in regioselective transformations, making it a valuable tool for complex molecule construction.

In conclusion, 5-Bromo-4-iodo-2-methoxyaniline (CAS No. 2091791-00-1) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of halogen substituents and methoxy functionality ensures its continued relevance in cutting-edge research and development projects worldwide.